Cas no 31100-32-0 (3-methyl-1H-1,2,4-triazole-5-carboxamide)

• Product Name: 3-methyl-1H-1,2,4-triazole-5-carboxamide
• CAS No: 31100-32-0
• MF: C₄H₆N₄O
• MW: 126.116639614105
• CID: 1445731
• PubChem ID: 12220108
• Update Time: 2025-08-03

3-methyl-1H-1,2,4-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide, 5-methyl-
• 5-methyl-1H-1,2,4-triazole-3-carboxamide
• Z1507503092
• SCHEMBL19691214
• G48187
• 31100-32-0
• DTXSID80481050
• 1H-1,2,4-Triazole-5-carboxamide, 3-methyl-
• DB-086698
• EN300-116525
• 5-methyl-1,2,4-triazole-3-carboxamide
• SCHEMBL2825844
• CS-0223738
• AKOS006338698
• ZPNCOOJXSBCCQR-UHFFFAOYSA-N
• 3-methyl-1H-1,2,4-triazole-5-carboxamide

• Inchi： 1S/C4H6N4O/c1-2-6-4(3(5)9)8-7-2/h1H3,(H2,5,9)(H,6,7,8)
• InChI Key： ZPNCOOJXSBCCQR-UHFFFAOYSA-N
• SMILES： O=C(C1=NNC(C)=N1)N

Computed Properties

• Exact Mass: 126.05428
• Monoisotopic Mass: 126.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides